Cas no 1038255-83-2 (1-(3-cyanophenyl)-3-(propan-2-yl)urea)

• Product Name: 1-(3-cyanophenyl)-3-(propan-2-yl)urea
• CAS No: 1038255-83-2
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 4568980
• Update Time: 2025-05-18

1-(3-cyanophenyl)-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyanophenyl)-3-propan-2-ylurea
• 1-(3-Cyanophenyl)-3-(propan-2-yl)urea
• 1-(3-cyanophenyl)-3-(propan-2-yl)urea

• Inchi： 1S/C11H13N3O/c1-8(2)13-11(15)14-10-5-3-4-9(6-10)7-12/h3-6,8H,1-2H3,(H2,13,14,15)
• InChI Key： GPMJJEPFKGJZOA-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(C#N)=C1)C(NC(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3-cyanophenyl)-3-(propan-2-yl)urea

Comprehensive Guide to 1-(3-Cyanophenyl)-3-(Propan-2-yl)urea (CAS No. 1038255-83-2)

1-(3-Cyanophenyl)-3-(propan-2-yl)urea (CAS No. 1038255-83-2) is a specialized organic compound with a unique molecular structure that combines a cyanophenyl group with a urea linkage. This compound has garnered significant attention in the fields of medicinal chemistry and material science due to its potential applications in drug discovery and polymer synthesis. Researchers and industry professionals often search for 1-(3-cyanophenyl)-3-(propan-2-yl)urea synthesis, CAS 1038255-83-2 properties, and urea derivatives applications, reflecting the growing interest in this compound.

The molecular formula of 1-(3-cyanophenyl)-3-(propan-2-yl)urea is C₁₁H₁₃N₃O, with a molecular weight of 203.24 g/mol. The presence of the cyanophenyl moiety enhances its reactivity, making it a valuable intermediate in organic synthesis. The urea functional group, known for its hydrogen-bonding capabilities, contributes to the compound's potential in designing bioactive molecules. Recent studies highlight its relevance in developing kinase inhibitors and antimicrobial agents, aligning with the current focus on novel therapeutics.

One of the most searched topics related to CAS 1038255-83-2 is its solubility and stability. This compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is crucial for its handling in laboratory settings. Stability studies indicate that it remains intact under ambient conditions, though prolonged exposure to moisture should be avoided. These properties make it a reliable candidate for high-throughput screening and pharmaceutical formulation.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 1-(3-cyanophenyl)-3-(propan-2-yl)urea. Traditional methods often involve toxic reagents, but recent advancements focus on catalytic processes and microwave-assisted synthesis to reduce environmental impact. This aligns with the global push for sustainable chemical practices, a topic frequently searched in academic and industrial circles.

The applications of 1-(3-cyanophenyl)-3-(propan-2-yl)urea extend beyond pharmaceuticals. Its structural features make it a promising candidate for supramolecular chemistry, where it can act as a building block for self-assembling systems. Additionally, its thermal stability and film-forming properties are being investigated for use in advanced materials, such as coatings and adhesives. These diverse applications underscore its versatility and potential for commercialization.

Market trends indicate a rising demand for urea-based compounds, driven by their utility in drug development and material science. Companies specializing in fine chemicals and custom synthesis are increasingly listing CAS 1038255-83-2 in their portfolios, catering to the needs of research institutions and pharmaceutical firms. Analysts predict steady growth in this niche, fueled by ongoing R&D investments.

For researchers seeking 1-(3-cyanophenyl)-3-(propan-2-yl)urea suppliers, it is essential to verify the compound's purity and analytical data. Reputable vendors provide HPLC and NMR spectra to ensure quality. Storage recommendations typically include keeping the compound in a cool, dry place, away from direct sunlight, to maintain its integrity over time.

In summary, 1-(3-cyanophenyl)-3-(propan-2-yl)urea (CAS No. 1038255-83-2) is a multifaceted compound with significant potential in both scientific and industrial domains. Its unique properties and broad applicability make it a subject of ongoing research, particularly in the realms of drug discovery and advanced materials. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in future innovations.